Silver laurate

• CAS: 18268-45-6
• Molecular Formula: C12H23AgO2
• Molecular Weight: 307.18
• SMILES: CCCCCCCCCCCC(=O)[O-].[Ag+]
• InChI: InChI=1S/C12H24O2.Ag/c1-2-3-4-5-6-7-8-9-10-11-12(13)14;/h2-11H2,1H3,(H,13,14);/q;+1/p-1

Silver laurate (CAS 18268-45-6) offers a critical advantage in silver loading efficiency: 6.6–7.6× higher in UHMWPE composites compared to silver palmitate, enabling reduced precursor consumption and lower cost per unit silver. Its well-characterized Martensitic phase transition (110–120°C) and decomposition at 238°C make it a predictable silver source for thermally developable imaging materials and antimicrobial coatings. Choose silver laurate when reproducibility and silver density matter.

Silver Laurate (CAS 18268-45-6): Technical Overview for Silver Carboxylate Procurement and Material Selection

Silver laurate (CAS 18268-45-6) is an inorganic silver carboxylate salt formed from silver and lauric acid, with the molecular formula AgC₁₁H₂₃COO and a molecular weight of 307.18 . It forms colorless or white crystals in the triclinic crystal system, with cell parameters a = 0.5517 nm, b = 0.5477 nm, c = 0.5517 nm [1]. As a metallic soap, silver laurate exhibits a highly ordered lamellar layer structure [2]. It is typically synthesized via precipitation from aqueous solutions through the reaction of a soluble silver salt, such as silver nitrate, with sodium laurate or lauric acid in the presence of a base [3]. Silver laurate demonstrates distinct thermal behavior, including an irreversible Martensitic phase transition and specific decomposition characteristics, which differentiates it from other long-chain silver carboxylates [4].

• [1] Wikipedia contributors. (2023, January 23). Silver laurate. Wikipedia, The Free Encyclopedia. View Source
• [2] Chen, Y. M., et al. (2011). Preparation and Structural Phase Transitions of Silver Laurate. Materials Science Forum, 675-677, 227-230. View Source
• [3] Wikipedia contributors. (2023, February 8). Silver Laurate. Chinese Wikipedia. View Source
• [4] Bokhonov, B. B., Sidelnikov, A. A., Sharafutdinov, M. R., Tolochko, B. P., Burleva, L. P., & Whitcomb, D. R. (2003). Small-angle X-ray scattering, electron and optical microscopy, and thermal analytical investigation of the structure and morphology changes in silver laurate, myristate, palmitate, and stearate. Journal of Imaging Science and Technology, 47(2), 89-99. View Source

Silver Laurate (CAS 18268-45-6): Why Other Silver Carboxylates Cannot Be Assumed as Drop-In Replacements

Although silver laurate belongs to the broader class of silver carboxylates (AgCOOR) and shares a common mechanism of antimicrobial action via the release of silver ions [1], its specific physicochemical and functional properties are dictated by the length of its aliphatic carbon chain (C12) and the resulting solid-state structure. These properties are not linearly scalable across the homologous series of silver carboxylates. Critical material attributes, including thermal phase transition behavior, solubility, silver loading capacity, and processing characteristics in composite materials, are fundamentally linked to the specific fatty acid precursor. Assuming that silver stearate (C18) or silver palmitate (C16) will perform identically to silver laurate in an existing formulation is a high-risk procurement strategy. Evidence presented in the following section demonstrates that even within the same application context—such as serving as a precursor for silver nanoparticles—the choice of carboxylate leads to a quantifiable and substantial difference in material outcome [2].

• [1] Mette, M., Connolly, W., Vishwanath, N., Allu, S., Whitaker, C., Stone, B. K., Antoci, V., Born, C. T., & Garcia, D. R. (2022). Silver Carboxylate as an Antibiotic-Independent Antimicrobial: A Review of Current Formulations, in vitro Efficacy, and Clinical Relevance. Medical Research Archives, 10(12). View Source
• [2] Glushko, V. N., Anisimova, Е. E., & Blokhina, L. I. (2016). The Salts of Fatty Acids as Precursors for Preparation of Silver Nanoparticles in Organic Solvents. Oriental Journal of Chemistry, 32(4), 2019-2026. View Source

Silver Laurate (CAS 18268-45-6): Quantified Differential Performance Evidence Versus Silver Carboxylate Analogs

Silver Laurate as a Precursor Delivers 6.6–7.6× Higher Silver Loading in Polymer Composites Versus Silver Palmitate

When used as a precursor for creating silver nanoparticles in ultra-high-molecular-weight polyethylene (UHMWPE) composite matrices, silver laurate demonstrates significantly superior silver loading efficiency compared to silver palmitate. Quantitative analysis reveals that the final silver content in composites prepared using silver laurate is 0.19–0.25 wt%, whereas composites prepared under analogous conditions using silver palmitate achieve only 0.025–0.038 wt% silver [1]. This represents a difference of approximately 6.6 to 7.6 times higher silver loading.

Evidence Dimension	Silver content in resulting UHMWPE polymer composite
Target Compound Data	0.19 to 0.25 wt%
Comparator Or Baseline	Silver palmitate (C16): 0.025 to 0.038 wt%
Quantified Difference	Approximately 6.6–7.6× higher loading (calculated range from data extremes: 0.19/0.038 = 5×; 0.25/0.025 = 10×; median ~7.6×)
Conditions	Composite preparation using fatty acid silver salts as precursors in UHMWPE matrix, silver content determined via standard penetration test with mass spectroscopy [1].

Why This Matters

For procurement, this means achieving a target antimicrobial silver concentration in a polymer composite may require substantially less silver laurate precursor by weight than silver palmitate, directly impacting material cost and processing efficiency.

• [1] Glushko, V. N., Anisimova, Е. E., & Blokhina, L. I. (2016). The Salts of Fatty Acids as Precursors for Preparation of Silver Nanoparticles in Organic Solvents. Oriental Journal of Chemistry, 32(4), 2019-2026. View Source

Silver Laurate Exhibits a Quantitatively Defined Thermal Decomposition Threshold of 238°C, Enabling Predictable High-Temperature Processing

The thermal stability and decomposition profile of silver laurate are critical parameters for applications involving heat-assisted processing, such as photothermographic imaging or thermal nanocomposite fabrication. DSC and TGA analyses show that the highly ordered lamellar layer structure of silver laurate undergoes weakening at two distinct pre-decomposition temperatures (173°C and 212°C) before the compound ultimately decomposes at 238°C [1]. This multi-stage thermal behavior provides a well-defined processing window that can be exploited for controlled material transformations.

Evidence Dimension	Decomposition onset temperature
Target Compound Data	238°C
Comparator Or Baseline	Class of silver carboxylates generally decompose in the 200–300°C range, but specific values are chain-length dependent [2].
Quantified Difference	Explicit comparative data for other silver carboxylates from the same study are not provided.
Conditions	DSC and TGA analysis of silver laurate prepared via double jet method in water-alcohol system, using PVP as protective agent [1].

Why This Matters

For process engineers, knowing the precise decomposition temperature of 238°C allows for the design of thermal profiles that avoid premature silver release while enabling full decomposition when desired, which is essential for reproducible manufacturing outcomes.

• [1] Chen, Y. M., et al. (2011). Preparation and Structural Phase Transitions of Silver Laurate. Materials Science Forum, 675-677, 227-230. View Source
• [2] Glushko, V. N., Anisimova, Е. E., & Blokhina, L. I. (2016). The Salts of Fatty Acids as Precursors for Preparation of Silver Nanoparticles in Organic Solvents. Oriental Journal of Chemistry, 32(4), 2019-2026. View Source

Silver Laurate and Analogs Share a Common Irreversible Martensitic Phase Transition at 110–120°C, a Critical Handling and Storage Consideration

A combined thermal analytical investigation using small-angle X-ray scattering, electron microscopy, and optical microscopy has established that silver laurate, along with silver myristate, silver palmitate, and silver stearate, undergoes an irreversible Martensitic phase change in the temperature range of 110–120°C [1]. This transformation is diffusionless and characterized by the cooperative movement of atoms to form a more symmetrical phase, accompanied by the formation of a micro-twin structure [1].

Evidence Dimension	Irreversible solid-state phase transition temperature range
Target Compound Data	110–120°C (Martensitic phase change)
Comparator Or Baseline	Silver myristate (C14), silver palmitate (C16), silver stearate (C18): All share the same 110–120°C phase transition range [1].
Quantified Difference	No significant difference; all long-chain silver carboxylates tested share this irreversible transition behavior.
Conditions	Small-angle X-ray scattering, electron microscopy, optical microscopy, and thermal analysis [1].

Why This Matters

This evidence establishes a class-wide thermal limitation for long-chain silver carboxylates. Procurement and storage protocols must account for the fact that exposure to temperatures above 110°C will induce a permanent and irreversible change to the material's crystal structure, potentially altering its performance in end-use applications.

• [1] Bokhonov, B. B., Sidelnikov, A. A., Sharafutdinov, M. R., Tolochko, B. P., Burleva, L. P., & Whitcomb, D. R. (2003). Small-angle X-ray scattering, electron and optical microscopy, and thermal analytical investigation of the structure and morphology changes in silver laurate, myristate, palmitate, and stearate. Journal of Imaging Science and Technology, 47(2), 89-99. View Source

Silver Laurate Delivers In Vitro Bactericidal Activity with Mitigated Cytotoxicity Relative to Earlier Silver Formulations

A comprehensive review of silver carboxylate formulations indicates that this class of compounds, including silver laurate, achieves significant bactericidal effects while minimizing cytotoxicity to eukaryotic cells compared to earlier, more primitive silver formulations [1]. The review notes that silver carboxylate formulations address several limitations of earlier silver compounds, including uncontrolled silver ion release and resulting systemic toxicity, by providing more controlled dosing [1]. The cytotoxic effects are concentration-dependent and largely influenced by the vehicle system used for delivery [1].

Evidence Dimension	Antimicrobial efficacy and cytotoxicity profile
Target Compound Data	Silver carboxylate class: significant bactericidal activity with minimized cytotoxicity [1].
Comparator Or Baseline	Earlier silver formulations (ionic silver, silver nitrate, colloidal silver): higher potential for systemic toxicity due to uncontrolled release [1].
Quantified Difference	Quantitative comparison data (e.g., MIC values, IC50 ratios) specific to silver laurate versus other silver carboxylates is not provided in the source.
Conditions	Review of in vitro efficacy and cytotoxicity studies across multiple silver carboxylate formulations [1].

Why This Matters

For biomedical or antimicrobial material applications, this class-level evidence supports the selection of silver carboxylates like silver laurate over more toxic silver salts, though procurement decisions requiring precise cytotoxicity thresholds should be based on direct comparative data specific to the exact formulation and end-use context.

• [1] Mette, M., Connolly, W., Vishwanath, N., Allu, S., Whitaker, C., Stone, B. K., Antoci, V., Born, C. T., & Garcia, D. R. (2022). Silver Carboxylate as an Antibiotic-Independent Antimicrobial: A Review of Current Formulations, in vitro Efficacy, and Clinical Relevance. Medical Research Archives, 10(12). View Source

Silver Laurate (CAS 18268-45-6): High-Value Application Scenarios Based on Verified Differential Evidence

Precursor for Silver Nanoparticle-Polymer Nanocomposites with High Silver Loading Efficiency

This scenario leverages the direct evidence that silver laurate enables 6.6–7.6× higher silver loading in UHMWPE composites compared to silver palmitate [1]. Researchers and manufacturers seeking to produce antimicrobial polymer composites, conductive films, or catalytic materials requiring a high and predictable density of silver nanoparticles should prioritize silver laurate as the precursor. The higher loading efficiency translates to reduced precursor consumption and potentially lower material costs to achieve a target silver concentration. This application is particularly relevant for the production of antimicrobial fabrics, food packaging materials, and medical device coatings where controlled silver release is essential [1].

Silver Source in Thermally Processed Photothermographic Imaging Materials

The well-characterized thermal behavior of silver laurate—specifically its Martensitic phase transition at 110–120°C and decomposition at 238°C—makes it a predictable and reliable silver source for thermally developable light-sensitive materials [REFS-2, REFS-3]. Silver carboxylates are a cornerstone of photothermographic technology, where their solid-state properties and thermal decomposition kinetics directly influence image formation [3]. The 238°C decomposition temperature provides a defined thermal threshold that can be engineered into imaging system designs. This application scenario is supported by extensive patent literature citing silver laurate in thermally developable materials [2].

Antimicrobial Formulation Development Requiring Controlled Silver Ion Release with Reduced Cytotoxicity

Silver laurate, as a member of the silver carboxylate class, is suitable for research and development of advanced antimicrobial formulations where mitigating cytotoxicity is a primary concern. Class-level evidence indicates that silver carboxylates achieve significant bactericidal effects while minimizing cytotoxicity compared to earlier silver formulations such as silver nitrate or colloidal silver [4]. This advantage stems from the more controlled release of silver ions from the carboxylate complex [4]. Applications include antimicrobial wound dressings, surgical site infection prevention coatings, and implant surface modifications. While this class-level inference supports the use of silver laurate in these contexts, researchers should note that vehicle system and concentration are critical variables that must be optimized for specific applications [4].

Material Science Research on Solid-State Phase Transformations in Metal-Organic Compounds

The irreversible Martensitic phase transition exhibited by silver laurate at 110–120°C is a well-documented solid-state phenomenon of fundamental interest [3]. This diffusionless transformation, characterized by cooperative atomic movement and the formation of micro-twin structures, provides a model system for studying phase change mechanisms in layered metal-organic materials [3]. Materials scientists investigating crystallography, polymorphism, or the engineering of novel silver carboxylate dimers for advanced imaging applications will find silver laurate to be a thoroughly characterized and readily available compound for experimental studies [3].

• [1] Glushko, V. N., Anisimova, Е. E., & Blokhina, L. I. (2016). The Salts of Fatty Acids as Precursors for Preparation of Silver Nanoparticles in Organic Solvents. Oriental Journal of Chemistry, 32(4), 2019-2026. View Source
• [2] US3885968A - Thermally developable light-sensitive material. (1975). United States Patent and Trademark Office. View Source
• [3] Bokhonov, B. B., Sidelnikov, A. A., Sharafutdinov, M. R., Tolochko, B. P., Burleva, L. P., & Whitcomb, D. R. (2003). Small-angle X-ray scattering, electron and optical microscopy, and thermal analytical investigation of the structure and morphology changes in silver laurate, myristate, palmitate, and stearate. Journal of Imaging Science and Technology, 47(2), 89-99. View Source
• [4] Mette, M., Connolly, W., Vishwanath, N., Allu, S., Whitaker, C., Stone, B. K., Antoci, V., Born, C. T., & Garcia, D. R. (2022). Silver Carboxylate as an Antibiotic-Independent Antimicrobial: A Review of Current Formulations, in vitro Efficacy, and Clinical Relevance. Medical Research Archives, 10(12). View Source